Cas no 787617-56-5 (((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane)

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane is an organosilicon compound featuring a conjugated ethynylphenyl backbone with a terminal trimethylsilyl group and a 4-methoxyphenyl substituent. Its extended π-conjugation system makes it valuable in organic synthesis, particularly for cross-coupling reactions such as Sonogashira or Hagihara couplings, where it serves as a versatile building block. The trimethylsilyl group enhances stability and facilitates further functionalization, while the methoxy moiety offers electronic modulation for tailored reactivity. This compound is useful in materials science, especially for constructing molecular wires, optoelectronic materials, or metal-organic frameworks. Its well-defined structure and synthetic flexibility make it a reliable intermediate for advanced research applications.
((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane structure
787617-56-5 structure
Product Name:((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
CAS No:787617-56-5
MF:C20H20OSi
MW:304.457706451416
CID:533883
PubChem ID:11843650
Update Time:2025-05-22

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • ((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane
    • ((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
    • ((4-((4-METHOXYPHENYL)ETHYNYL)PHENYL)ETHYNYL)-TRIMETHYLSILANE
    • Silane, [[4-[(4-methoxyphenyl)ethynyl]phenyl]ethynyl]trimethyl-
    • AGN-PC-00HBAP
    • AK101980
    • ANW-62490
    • CTK2G4877
    • KB-204961
    • SureCN714294
    • ({4-[(4-Methoxyphenyl)ethynyl]phenyl}ethynyl)(trimethyl)silane
    • 2-[4-[2-(4-methoxyphenyl)ethynyl]phenyl]ethynyl-trimethylsilane
    • SCHEMBL714294
    • 787617-56-5
    • 1-(trimethylsilylethynyl)-4-(p-methoxyphenylethynyl)benzene
    • CPLBPNLTDSEUJJ-UHFFFAOYSA-N
    • DTXSID20474300
    • DB-327557
    • MDL: MFCD23135436
    • Inchi: 1S/C20H20OSi/c1-21-20-13-11-18(12-14-20)6-5-17-7-9-19(10-8-17)15-16-22(2,3)4/h7-14H,1-4H3
    • InChI Key: CPLBPNLTDSEUJJ-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC(C#CC2C=CC(=CC=2)OC)=CC=1)(C)(C)C

Computed Properties

  • Exact Mass: 304.128341792g/mol
  • Monoisotopic Mass: 304.128341792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 394.3±42.0 °C at 760 mmHg
  • Flash Point: 152.0±28.3 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Security Information

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019114932-1g
((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane
787617-56-5 95%
1g
$653.12 2023-09-01
TRC
M073005-50mg
((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
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$ 510.00 2022-06-04
TRC
M073005-100mg
((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
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$ 850.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥6594.00 2024-07-28
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